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Compound of Interest

Compound Name: Nps 2390

Cat. No.: B1680074 Get Quote

These application notes provide detailed information and protocols for the preparation and use

of NPS-2390, a selective calcium-sensing receptor (CaSR) antagonist, with a focus on its

solubility in Dimethyl Sulfoxide (DMSO). This document is intended for researchers, scientists,

and drug development professionals.

Introduction
NPS-2390 is a potent and selective non-competitive antagonist of the calcium-sensing receptor

(CaSR). It is also reported to act as a noncompetitive antagonist of metabotropic glutamate

receptors mGluR1 and mGluR5.[1] Due to its inhibitory action on CaSR, NPS-2390 is a

valuable tool for investigating the physiological and pathological roles of CaSR. Research

indicates its involvement in regulating autophagy and attenuating neuronal apoptosis, making it

relevant for studies in cancer, neurotrauma, and pulmonary hypertension.[2][3][4] Proper

handling and solubilization are critical for accurate and reproducible experimental results.

Solubility of NPS-2390 in DMSO
The solubility of NPS-2390 in DMSO can vary between suppliers and batches. It is crucial to

consult the batch-specific Certificate of Analysis (CoA). The data below represents publicly

available information.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 15.62 mg/mL 50.81 mM

To aid dissolution,

warming the solution

to 37°C and

sonicating is

recommended.[5]

DMSO 6.25 mg/mL 20.33 mM

Requires sonication

and warming to 60°C.

It is noted that

hygroscopic (water-

absorbed) DMSO can

significantly reduce

solubility; using a

fresh, unopened

container of DMSO is

advised.[1]

Molecular Weight of NPS-2390: 307.39 g/mol [5]

Experimental Protocols
Protocol for Preparation of a Concentrated Stock
Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of NPS-2390 in DMSO.

Materials:

NPS-2390 powder

Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)[1]

Sterile, conical-bottom polypropylene or glass vials
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Calibrated precision balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or heat block

Sonicator bath

Procedure:

Pre-warming: Before opening, allow the vial of NPS-2390 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Weighing: In a sterile vial, accurately weigh the desired amount of NPS-2390 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3074 mg of NPS-2390. For

larger volumes, adjust accordingly (e.g., 3.074 mg for 10 mL).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the NPS-2390 powder. It is critical to use DMSO with low water content, as absorbed

moisture can negatively impact solubility.[1]

Initial Mixing: Cap the vial tightly and vortex for 1-2 minutes to create a suspension.

Assisted Dissolution (if necessary):

Warming: Gently warm the solution in a water bath or on a heat block set to 37°C.[5] For

less soluble batches, warming up to 60°C may be required.[1]

Sonication: Place the vial in a sonicator bath for 10-15 minutes to break up any remaining

particulates.

Alternate between warming and sonicating until the solution is clear and all solid has

dissolved.

Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution

through a 0.22 µm syringe filter compatible with DMSO.
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Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[5]

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), store at -20°C.[1][5]

Protocol for Preparing Working Solutions
Procedure:

Thaw a single-use aliquot of the concentrated NPS-2390 stock solution at room temperature.

Vortex the thawed stock solution briefly to ensure homogeneity.

Serially dilute the stock solution with the appropriate cell culture medium or experimental

buffer to achieve the final desired working concentration. For example, to prepare a 10 µM

working solution in 10 mL of media from a 10 mM stock, add 10 µL of the stock solution to

the media.

Mix the working solution thoroughly before adding it to the experimental system.

Signaling Pathways and Workflows
NPS-2390 Signaling Pathway
NPS-2390 acts as an antagonist to the Calcium-Sensing Receptor (CaSR). By inhibiting CaSR,

it has been shown to suppress the PI3K/Akt/mTOR signaling pathway. This inhibition leads to a

decrease in autophagy and can influence cellular processes such as proliferation and

apoptosis.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: NPS-2390 Solubility
and Handling in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680074#nps-2390-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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